Cas no 2877642-82-3 (N-{[1-(4-ethoxy-1,3-benzothiazol-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide)

• Product Name: N-{[1-(4-ethoxy-1,3-benzothiazol-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide
• CAS No: 2877642-82-3
• MF: C₁₇H₂₂FN₃O₂S
• MW: 351.438886165619
• CID: 5308190
• PubChem ID: 165433321
• Update Time: 2025-05-21

N-{[1-(4-ethoxy-1,3-benzothiazol-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• F6822-2970
• 2877642-82-3
• N-{[1-(4-ethoxy-1,3-benzothiazol-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide
• AKOS040887150
• N-[[1-(4-Ethoxy-2-benzothiazolyl)-4-fluoro-4-piperidinyl]methyl]acetamide

• Inchi： 1S/C17H22FN3O2S/c1-3-23-13-5-4-6-14-15(13)20-16(24-14)21-9-7-17(18,8-10-21)11-19-12(2)22/h4-6H,3,7-11H2,1-2H3,(H,19,22)
• InChI Key： YULFCUHKFMQLPG-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=NC3=C(OCC)C=CC=C3S2)CC1)(=O)C

Computed Properties

• Exact Mass: 351.14167629g/mol
• Monoisotopic Mass: 351.14167629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(4-ethoxy-1,3-benzothiazol-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide

N-{[1-(4-Ethoxy-1,3-Benzothiazol-2-Yl)-4-Fluoropiperidin-4-Yl]Methyl}Acetamide: A Comprehensive Overview

The compound N-{[1-(4-Ethoxy-1,3-benzothiazol-2-Yl)-4-fluoropiperidin-4-Yl]Methyl}Acetamide, identified by the CAS number 2877642823, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a piperidine ring, and an acetamide group. The presence of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The ethoxy group attached to the benzothiazole ring in this compound contributes to its hydrophilicity, enhancing its solubility and bioavailability. This feature is crucial for its potential use in therapeutic applications. Additionally, the fluorine atom on the piperidine ring introduces electronic effects that can modulate the molecule's activity and selectivity.

The synthesis of N-{[1-(4-Ethoxy-1,3-benzothiazol-2-Yl)-4-fluoropiperidin-4-Yl]Methyl}Acetamide involves a multi-step process that combines advanced organic chemistry techniques. Researchers have explored various strategies to optimize the synthesis pathway, ensuring high yield and purity. These methods include nucleophilic aromatic substitution and amide bond formation, which are critical steps in constructing the molecule's intricate architecture.

In terms of pharmacological activity, this compound has shown promising results in preliminary assays. It exhibits moderate inhibitory activity against certain enzymes associated with inflammatory processes, making it a potential candidate for anti-inflammatory drug development. Furthermore, its ability to interact with specific cellular targets suggests its role in modulating cellular signaling pathways, which could be exploited for cancer therapy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies provide insights into its binding affinity with various biological targets and help predict its pharmacokinetic properties. Such computational approaches are invaluable for guiding further experimental studies and optimizing the molecule's therapeutic potential.

The application of N-{[1-(4-Ethoxy-1,3-benzothiazol-2-Yl)-4-fluoropiperidin-4-Yl]Methyl}Acetamide extends beyond pharmacology. Its unique structure makes it a valuable building block in organic synthesis, enabling the construction of more complex molecules with diverse functionalities. This versatility underscores its importance in both academic research and industrial applications.

In conclusion, N-{[1-(4-Ethoxy-1,3-benzothiazol-2-Yl)-4-fluoropiperidin-4-Yl]Methyl}Acetamide represents a significant advancement in organic chemistry. With its distinctive structural features and promising biological activities, this compound holds great potential for contributing to the development of novel therapeutic agents and advanced materials.